Cas no 67319-76-0 (4-(1H-imidazol-1-yl)butan-1-amine)
67319-76-0 structure
Product Name:4-(1H-imidazol-1-yl)butan-1-amine
CAS No:67319-76-0
MF:C7H13N3
MW:139.198220968246
MDL:MFCD03093043
CID:395001
PubChem ID:4379480
Update Time:2025-04-19
4-(1H-imidazol-1-yl)butan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-1-butanamine
- 4-imidazol-1-ylbutan-1-amine
- N-(4-AMINOBUTYL)IMIDAZOLE
- SCHEMBL139976
- DTXSID90402615
- FT-0712953
- HMS1699M14
- EN300-51937
- JVZPYJSJSQIEOG-UHFFFAOYSA-N
- FS-6616
- Z285163712
- 1H-imidazol-1-butanamine
- MFCD03093043
- 4-(1H-Imidazol-1-yl)butylamine
- 67319-76-0
- 1H-imidazole-1- butanamine
- 4-imidazolylbutylamine
- 1H-imidazol-1butanamine
- 4-(1H-imidazol-1-yl)butan-1-amine
- NCGC00327013-01
- SCHEMBL7033762
- 1H-imidazole 1-butanamine
- AB01208842-03
- AKOS000152676
- 4-Imidazol-1-yl-butylamine
-
- MDL： MFCD03093043
- Inchi： 1S/C7H13N3/c8-3-1-2-5-10-6-4-9-7-10/h4,6-7H,1-3,5,8H2
- InChI Key： JVZPYJSJSQIEOG-UHFFFAOYSA-N
- SMILES： N1(C=NC=C1)CCCCN
Computed Properties
- Exact Mass: 139.111
- Monoisotopic Mass: 139.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 84.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 43.8A^2
- XLogP3: -0.3
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Melting Point: 196-199℃
- Boiling Point: 302.4±25.0 °C at 760 mmHg
- Flash Point: 136.7±23.2 °C
- Refractive Index: 1.552
- Vapor Pressure: 0.0±0.6 mmHg at 25°C
4-(1H-imidazol-1-yl)butan-1-amine Security Information
- Signal Word：warning
- Hazard Statement： H303+H313+H333
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
4-(1H-imidazol-1-yl)butan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | I385890-25mg |
4-(1H-imidazol-1-yl)butan-1-amine |
67319-76-0 | 25mg |
$ 50.00 | 2022-06-04 | ||
| TRC | I385890-50mg |
4-(1H-imidazol-1-yl)butan-1-amine |
67319-76-0 | 50mg |
$ 70.00 | 2022-06-04 | ||
| TRC | I385890-250mg |
4-(1H-imidazol-1-yl)butan-1-amine |
67319-76-0 | 250mg |
$ 295.00 | 2022-06-04 | ||
| Chemenu | CM313362-1g |
4-Imidazol-1-yl-butylamine |
67319-76-0 | 95% | 1g |
$603 | 2021-08-18 | |
| Chemenu | CM313362-1g |
4-Imidazol-1-yl-butylamine |
67319-76-0 | 95% | 1g |
$411 | 2023-01-19 | |
| Fluorochem | 058552-1g |
4-Imidazol-1-yl-butylamine |
67319-76-0 | 97% | 1g |
￡354.00 | 2022-03-01 | |
| Enamine | EN300-51937-0.05g |
4-(1H-imidazol-1-yl)butan-1-amine |
67319-76-0 | 95% | 0.05g |
$86.0 | 2023-05-03 | |
| Enamine | EN300-51937-0.1g |
4-(1H-imidazol-1-yl)butan-1-amine |
67319-76-0 | 95% | 0.1g |
$129.0 | 2023-05-03 | |
| Enamine | EN300-51937-0.25g |
4-(1H-imidazol-1-yl)butan-1-amine |
67319-76-0 | 95% | 0.25g |
$183.0 | 2023-05-03 | |
| Enamine | EN300-51937-0.5g |
4-(1H-imidazol-1-yl)butan-1-amine |
67319-76-0 | 95% | 0.5g |
$342.0 | 2023-05-03 |
4-(1H-imidazol-1-yl)butan-1-amine Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
67319-76-0 (4-(1H-imidazol-1-yl)butan-1-amine) Related Products
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